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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological efficacy of analogs of Methyl 4-
amino-5-chloro-2-methoxybenzoate. The following sections present quantitative data from

preclinical studies, detailed experimental methodologies, and visualizations of structure-activity

relationships and experimental workflows to facilitate an objective evaluation of these

compounds for potential therapeutic applications. The primary biological activities identified for

analogs of this scaffold are gastroprokinetic and anticancer effects.

Gastroprokinetic Activity
A series of benzamide analogs derived from 4-amino-5-chloro-2-methoxybenzoic acid and its

ethoxy counterpart have been investigated for their ability to enhance gastric emptying. These

studies reveal key structure-activity relationships that influence their potency as

gastroprokinetic agents.

Quantitative Comparison of Gastroprokinetic Activity
The efficacy of these analogs was primarily assessed by their effect on gastric emptying in rats.

The data presented below is sourced from studies on 4-amino-5-chloro-2-alkoxy-N-[(4-

substituted 2-morpholinyl)methyl]benzamides.
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Compound ID R (N-4 Substituent) R'
Gastric Emptying
(%) at 1 mg/kg, p.o.

1a -CH₂-(4-F-Ph) -CH₃ 75.3 ± 5.2

1b -CH₂-(4-F-Ph) -C₂H₅ 80.1 ± 6.3

57a -CH₂-(3-pyridyl) -CH₃ 70.5 ± 4.8

57b -CH₂-(3-pyridyl) -C₂H₅ 81.2 ± 5.5

Control Vehicle - 35.6 ± 3.1

Data is presented as mean ± S.E. A higher percentage indicates greater gastric emptying and

thus higher prokinetic activity.

Structure-Activity Relationships for Gastroprokinetic
Agents
The development of potent gastroprokinetic agents from the 4-amino-5-chloro-2-

alkoxybenzamide scaffold has been guided by systematic modifications. The following diagram

illustrates the key structural elements and their impact on activity.
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Structure-Activity Relationship for Gastroprokinetic Activity

4-Amino-5-chloro-2-alkoxybenzamide Core

R' = OCH3 or OC2H5
(Alkoxy Group at C2)

Ethoxy slightly better than Methoxy

Side Chain at Amide Nitrogen
(e.g., (4-substituted 2-morpholinyl)methyl)

Essential for activity

Substituent at N-4 of Morpholine Ring

Key determinant of potency
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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